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Compound of Interest

2,2-Bis[4-(4-
Compound Name:
aminophenoxy)phenyllpropane

Cat. No.: B132241

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4'-(1,3-Phenylenediisopropylidene)bisaniline (BAPP) is an aromatic diamine curing agent
utilized to enhance the thermal and mechanical properties of epoxy resins. Its rigid molecular
structure, containing isopropylidene and phenyl groups, imparts high thermal stability and
mechanical strength to the cured epoxy network. This makes BAPP-cured epoxy resins
suitable for demanding applications in aerospace, electronics, and high-performance
composites where resistance to high temperatures and mechanical stress is critical.

The curing of epoxy resins with BAPP proceeds through an epoxy-amine addition reaction,
where the primary amine groups of the BAPP molecule react with the epoxide rings of the
epoxy resin. This reaction forms a highly cross-linked, three-dimensional thermoset network.
The stoichiometry of the epoxy resin to the curing agent is a critical parameter that influences
the final properties of the cured material.

Chemical Reaction Pathway

The curing reaction involves the nucleophilic attack of the amine groups of BAPP on the carbon
atoms of the epoxy rings, leading to the opening of the epoxide ring and the formation of a
hydroxyl group and a secondary amine. The newly formed secondary amine can then react
with another epoxy group, leading to a highly cross-linked network.
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Caption: Curing reaction of epoxy resin with BAPP.

Experimental Workflow

A typical workflow for evaluating the properties of BAPP-cured epoxy resins involves sample
preparation, curing, and characterization of the thermal and mechanical properties using
various analytical techniques.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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